Cas no 439095-10-0 (5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid)

5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid is a bifunctional triazole derivative featuring both a carboxymethyl and a carboxylic acid group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structural framework, incorporating a 1,2,3-triazole core and a 4-chlorophenyl substituent, enhances its utility in click chemistry and as a building block for bioactive compounds. The presence of dual carboxyl groups allows for further functionalization, enabling applications in drug design, coordination chemistry, and material science. This compound exhibits stability under standard conditions and is compatible with a range of synthetic transformations, making it a valuable reagent for researchers exploring heterocyclic chemistry and medicinal chemistry applications.

5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid structure

439095-10-0 structure

Product Name:5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid

CAS No:439095-10-0

MF:C₁₁H₈ClN₃O₄

MW:281.651921272278

MDL:MFCD05021854

CID:3047237

PubChem ID:2763731

Update Time:2025-06-09

5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
- 439095-10-0
- C11H8ClN3O4
- 3E-032
- 5-(carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylicacid
- CS-0367003
- MFCD05021854
- AKOS005069925
- 5-(carboxymethyl)-1-(4-chlorophenyl)triazole-4-carboxylic Acid
- MDL： MFCD05021854
- Inchi： 1S/C11H8ClN3O4/c12-6-1-3-7(4-2-6)15-8(5-9(16)17)10(11(18)19)13-14-15/h1-4H,5H2,(H,16,17)(H,18,19)
- InChI Key： OPKIWJQMZPREEO-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N1C(=C(C(=O)O)N=N1)CC(=O)O

Computed Properties

Exact Mass: 281.0203334g/mol
Monoisotopic Mass: 281.0203334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 105Å²

Experimental Properties

Melting Point: 188-189°C

5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	044045-1g	5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid	439095-10-0	>95%	1g	7379.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	044045-500mg	5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid	439095-10-0	>95%	500mg	5883.0CNY	2021-07-10
TRC	C142678-10mg	5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic Acid	439095-10-0		10mg	$ 50.00	2022-06-06
TRC	C142678-50mg	5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic Acid	439095-10-0		50mg	$ 160.00	2022-06-06
TRC	C142678-100mg	5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic Acid	439095-10-0		100mg	$ 250.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	044045-1g	5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid	439095-10-0	>95%	1g	7379CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	044045-500mg	5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid	439095-10-0	>95%	500mg	5883CNY	2021-05-07
abcr	AB157420-500 mg	5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid; .	439095-10-0		500 mg	€198.80	2023-07-20
abcr	AB157420-1 g	5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid; .	439095-10-0		1 g	€290.20	2023-07-20
Chemenu	CM372720-1g	5-(Carboxymethyl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid	439095-10-0	95%+	1g	$195	2023-01-09